2-Cyclopentyloxypyridine-5-carboxaldehyde
Overview
Description
Physical And Chemical Properties Analysis
2-Cyclopentyloxypyridine-5-carboxaldehyde has a molecular weight of 191.23 g/mol. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
Synthesis of Taste Enhancers
Research conducted by Villard et al. (2003) explores the synthesis of a novel taste enhancer, N-(1-carboxyethyl)-6-(hydroxymethyl)pyridinium-3-ol, known as alapyridaine. This compound, synthesized using 5-(Hydroxymethyl)-2-furaldehyde as a key intermediate, exhibits taste-enhancing properties. The study details racemic and enantiopure synthesis routes, as well as physicochemical characterization, including X-ray diffraction analysis to understand its molecular organization and interactions (Villard, R., Robert, F., Blank, I., Bernardinelli, G., Soldo, T., & Hofmann, T., 2003) Source.
Bioconversion and Biocatalysis
Wieser et al. (1997) reported on the bioconversion of 2-cyanopyrazine to 5-hydroxypyrazine-2-carboxylic acid using Agrobacterium sp. DSM 6336. This process highlights a microbial pathway for producing a versatile building block for synthesizing new antituberculous agents, showcasing the potential of biotechnological applications in pharmaceutical synthesis (Wieser, M., Heinzmann, K., & Kiener, A., 1997) Source.
Chemosensors for pH Discrimination
Dhawa et al. (2020) developed fluorescent chemosensors for pH based on compounds synthesized from 4-methyl-2,6-diformylphenol and aminopyridine. These chemosensors are effective in distinguishing between normal cells and cancer cells, demonstrating the applicability of these compounds in biomedical research and diagnostic applications (Dhawa, T., Hazra, A., Barma, A., Pal, K., Karmakar, P., & Roy, P., 2020) Source.
Mechanisms of Biochemical Reactions
The study by Itakura and Uchida (2003) explores the reaction of N(alpha)-hippuryllysine with 2-hydroxyheptanal, providing a model for understanding lysine-directed protein modifications by lipid peroxidation. This research offers insights into the chemical mechanisms underlying protein modifications in lipid peroxidation, contributing to our understanding of cellular damage and disease processes (Itakura, K., & Uchida, K., 2003) Source.
Safety and Hazards
properties
IUPAC Name |
6-cyclopentyloxypyridine-3-carbaldehyde |
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InChI |
InChI=1S/C11H13NO2/c13-8-9-5-6-11(12-7-9)14-10-3-1-2-4-10/h5-8,10H,1-4H2 |
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| Source | PubChem | |
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InChI Key |
NQJPWJIUEZZENP-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1CCC(C1)OC2=NC=C(C=C2)C=O |
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| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID50654799 |
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| Record name | 6-(Cyclopentyloxy)pyridine-3-carbaldehyde | |
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Molecular Weight |
191.23 g/mol |
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| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopentyloxypyridine-5-carboxaldehyde | |
CAS RN |
916792-14-8 |
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| Record name | 6-(Cyclopentyloxy)-3-pyridinecarboxaldehyde | |
| Source | CAS Common Chemistry | |
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| Record name | 6-(Cyclopentyloxy)pyridine-3-carbaldehyde | |
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